Cas no 774-98-1 (N-ethyl-3-(trifluoromethyl)aniline)

N-Ethyl-3-(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C₉H₁₀F₃N. This compound features an ethylamino group and a trifluoromethyl substituent on the benzene ring, imparting unique electronic and steric properties. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The ethylamino moiety provides a reactive site for further functionalization, enabling its use as an intermediate in organic synthesis. The compound's stability under various conditions and its ability to modulate electronic effects make it suitable for applications in materials science and specialty chemistry. It is typically handled under inert conditions due to its sensitivity to oxidation.
N-ethyl-3-(trifluoromethyl)aniline structure
774-98-1 structure
Product Name:N-ethyl-3-(trifluoromethyl)aniline
CAS No:774-98-1
MF:C9H10F3N
MW:189.177612781525
CID:535965
PubChem ID:12530821
Update Time:2025-05-28

N-ethyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-ethyl-3-(trifluoromethyl)-
    • N-ethyl-3-(trifluoromethyl)aniline
    • SCHEMBL42000
    • DTXSID80501520
    • EN300-164314
    • 774-98-1
    • AKOS000230616
    • Inchi: 1S/C9H10F3N/c1-2-13-8-5-3-4-7(6-8)9(10,11)12/h3-6,13H,2H2,1H3
    • InChI Key: NKVRBCWUWUEDLT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)NCC)(F)F

Computed Properties

  • Exact Mass: 189.0766
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

N-ethyl-3-(trifluoromethyl)aniline Pricemore >>

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